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Compound of Interest

Compound Name: Sureptil

CAS No.: 79121-49-6

Cat. No.: B1237876

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Objective: To provide comprehensive guidelines and standardized protocols for the preparation

and administration of Tamoxifen (TAM) to induce Cre-recombinase activity in Cre-ERT2

transgenic mouse models.

Overview
The Cre-LoxP system is a powerful tool for gene editing, enabling tissue-specific and

temporally controlled gene knockouts. The Cre-ERT2 fusion protein, a cornerstone of this

system, combines Cre recombinase with a mutated ligand-binding domain of the estrogen

receptor (ERT2). This fusion protein remains inactive in the cytoplasm until it binds to its

synthetic ligand, Tamoxifen, or its active metabolite, 4-hydroxytamoxifen (4-OHT).[1][2] Upon

binding, the complex translocates to the nucleus, where Cre recombinase excises DNA

sequences flanked by LoxP sites.

Effective and reproducible induction of Cre activity is critically dependent on the Tamoxifen

dosage, administration route, and preparation protocol.[3][4] However, a lack of consensus on
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the optimal regimen exists.[3] This document synthesizes data from multiple studies to provide

standardized protocols and dosage recommendations. It is crucial to note that the optimal

induction strategy should be empirically determined for each specific mouse line and

experimental goal.[5]

Tamoxifen Dosage and Administration Summary
The selection of a Tamoxifen regimen depends on factors such as the target tissue, the specific

Cre-driver line, and the age of the mice.[6] High doses can lead to off-target effects, including

significant impacts on bone homeostasis, while insufficient doses may result in incomplete

recombination.[6][7]

The following table summarizes common Tamoxifen administration protocols used in mouse

models.
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Route of
Administrat
ion

Dosage Vehicle Regimen
Target/Mod
el System

Reference

Intraperitonea

l (IP) Injection
75-100 mg/kg Corn Oil

1

injection/day

for 5

consecutive

days

Ubiquitous

Cre

expression

(e.g., UBC-

Cre/ERT2)

[5]

Intraperitonea

l (IP) Injection
10 mg/kg Corn Oil

1

injection/day

for 4

consecutive

days

Optimized for

bone studies

(Col1-

CreERT2) to

minimize

bone turnover

effects

[6][7]

Intraperitonea

l (IP) Injection

80 mg/kg

(total dose)
Oil

Two 1

mg/day

injections

Cardiac-

specific Cre

(αMHC-

MerCreMer)

[4][8]

Intraperitonea

l (IP) Injection

9 mg/40g

body weight

(~225 mg/kg)

Corn Oil

3 injections,

one every

other day

General

purpose
[9]

Oral Gavage

(PO)
3 mg/mouse Not specified

1 dose/day

for 5

consecutive

days

Optimized for

immune cell

studies to

maximize

induction and

minimize

adverse

effects

[3][10][11]

Diet (Chow) 400 mg/kg of

food

Medicated

Chow

Ad libitum for

1-2 weeks

General

purpose,

reduces

[1][12]
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handling

stress

Subcutaneou

s (SC)

Injection

8 mg/40g

body weight

(~200 mg/kg)

Peanut Oil
2 injections,

one per day

Postnatal

induction (P6-

adult)

Mechanism of Action: Tamoxifen-Inducible Cre-LoxP
System
Tamoxifen binding to the Cre-ERT2 fusion protein is the critical activation step. In the absence

of Tamoxifen, Cre-ERT2 is sequestered in the cytoplasm. Upon administration, Tamoxifen is

metabolized in the liver to its active form, 4-hydroxytamoxifen (4-OHT).[1] 4-OHT binds to the

ERT2 domain, inducing a conformational change that allows the Cre-ERT2 fusion protein to

translocate into the nucleus and mediate recombination between LoxP sites.
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Caption: Mechanism of Tamoxifen-induced Cre-LoxP recombination.
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Experimental Protocols
Safety Precaution: Tamoxifen is a hazardous substance. Always consult the Material Safety

Data Sheet (MSDS), wear appropriate Personal Protective Equipment (PPE), and handle it in a

designated area.[5][13] House mice receiving Tamoxifen in separate, disposable cages and

manage waste according to institutional guidelines.[5][13]

Protocol 1: Preparation of Tamoxifen for Injection
This is the most common method for preparing Tamoxifen for intraperitoneal (IP) or

subcutaneous (SC) injection.

Materials:

Tamoxifen powder (e.g., Sigma-Aldrich, T5648)[13]

Corn oil or Sunflower oil[5][14]

50 mL conical tube or other light-blocking vessel[5]

Shaker or rotator at 37°C[5]

Sterile syringes and needles (e.g., 26-27 gauge)[5][9]

Procedure:

Calculate Amount: Determine the total volume and amount of Tamoxifen needed. A standard

stock concentration is 20 mg/mL.[5][13]

Dissolution: Weigh the Tamoxifen powder and add it to the appropriate volume of corn oil in a

light-blocking conical tube.

Incubate and Mix: Place the tube on a shaker or rotator overnight at 37°C to dissolve the

Tamoxifen completely.[5][13] The solution should be clear.

Storage: Store the final solution protected from light at 4°C for the duration of the injection

period (up to one week) or in aliquots at -20°C for long-term storage.[1][5][13]
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Pre-injection: Before administration, warm the solution to 37°C to ensure it is properly mixed

and reduce viscosity.

Protocol 2: Administration by Intraperitoneal (IP)
Injection
IP injection is a widely used method that allows for precise dose control.[1]

Procedure:

Dose Calculation: Calculate the injection volume based on the mouse's body weight and the

desired dosage (e.g., 75 mg/kg). For a 25g mouse and a 20 mg/mL stock, a 75 mg/kg dose

requires an injection of ~94 µL.[5]

Animal Restraint: Properly restrain the mouse according to your institution's approved animal

handling protocols.

Injection: Using a sterile syringe with a 26-gauge or smaller needle, carefully inject the

Tamoxifen solution into the lower abdominal quadrant, avoiding internal organs.[5][14]

Sanitize the injection site with 70% ethanol prior to injection.[5]

Frequency: Administer injections once every 24 hours for the desired number of days (a 5-

day course is common).[5]

Monitoring: Monitor mice closely throughout the treatment period for any adverse reactions.

[5] Following the final injection, there is typically a waiting period of at least 7 days before

tissue analysis to allow for maximal recombination and clearance of the compound.[5]

Protocol 3: Administration by Oral Gavage
Oral gavage is an alternative to injection and has been shown to provide maximal reporter

gene induction with minimal adverse effects in some studies.[3][10]

Procedure:

Dose Preparation: Prepare the Tamoxifen solution as described in Protocol 1. The dose is

often a fixed amount per mouse (e.g., 3 mg) rather than weight-based.[3][10]
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Animal Restraint: Gently restrain the mouse, ensuring its head is immobilized to allow for

proper breathing.[1]

Gavage: Use a proper feeding needle (e.g., 22-gauge).[1] Gently introduce the needle into

the mouth behind the tongue and deliver the solution directly into the esophagus.

Frequency: Administer once daily for the desired duration (e.g., 5 consecutive days).[3][10]

Monitoring: Observe the animal for signs of distress or injury post-procedure.

Experimental Workflow
The following diagram outlines a typical workflow for a Tamoxifen-inducible knockout

experiment.

Animal Acclimatization
& Baseline Measurement

Tamoxifen Administration
(e.g., IP Injection, 5 days)

Tamoxifen Preparation
(20 mg/mL in Corn Oil)

Post-Injection
Waiting Period (≥7 days)

Tissue Collection
& Analysis

Genotyping / qRT-PCR
(Confirm Recombination)

Phenotypic Analysis
(Histology, Behavior, etc.)

Click to download full resolution via product page

Caption: Standard workflow for Tamoxifen-induced gene recombination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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